Cas no 341968-10-3 (N'-[1-Methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide)

• Product Name: N'-[1-Methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide
• CAS No: 341968-10-3
• MF: C₁₄H₁₃N₃O₃S₂
• MW: 335.40132021904
• CID: 5013740
• Update Time: 2023-08-25

N'-[1-Methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
• N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide
• N'-[1-Methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide

• Inchi： 1S/C14H13N3O3S2/c1-17-12-7-8-21-13(12)11(9-22(17,19)20)15-16-14(18)10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,16,18)/b15-11+
• InChI Key： IOIWIAGZIBYZJM-RVDMUPIBSA-N
• SMILES： S1(C/C(/C2=C(C=CS2)N1C)=N\NC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 564
• XLogP3: 2.1
• Topological Polar Surface Area: 116